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Compound of Interest

Compound Name: ErSO

Cat. No.: B10828053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ErSO is a novel small molecule activator of the unfolded protein response (UPR) that has

demonstrated significant preclinical efficacy in eradicating estrogen receptor-alpha (ERα)-

positive breast cancer tumors in mouse models.[1][2][3] This compound offers a promising new

therapeutic avenue by selectively inducing necrosis in cancer cells that express ERα, including

those with mutations that confer resistance to standard endocrine therapies.[1][3] ErSO has

been shown to be effective when administered orally, leading to complete tumor regression in

various xenograft models.[1] These application notes provide a detailed protocol for the oral

gavage of ErSO in mice, compiled from published preclinical studies, to guide researchers in

the successful in vivo evaluation of this compound.

Quantitative Data Summary
The following table summarizes the key quantitative data from preclinical studies of ErSO in

mice.
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Parameter Value Mouse Model Tumor Type Citation

Effective Oral

Dose
40 mg/kg

Athymic Nude

Mice

Orthotopic MCF-

7 xenograft
[1]

Dosing

Frequency

Once daily or

once weekly

Athymic Nude

Mice

Orthotopic MCF-

7 xenograft
[1]

Maximum

Tolerated Dose

(MTD)

At least 150

mg/kg (single

oral dose)

Mice Not specified [1]

Tumor

Regression

>99% reduction

in 21 days

Athymic Nude

Mice

Orthotopic MCF-

7 xenograft
[1]

Time to

Undetectable

Tumors

Within 7-14 days
Athymic Nude

Mice

TYS-luciferase

expressing

breast tumors

[1][4]

Efficacy against

Metastases

Regression of

lung, bone, liver,

and brain

metastases

Mouse models

Human breast

cancer cell line

xenografts

[1]

In Vitro IC50 11-43 nM

ERα-positive

breast cancer

cell lines

Not applicable [3]

Experimental Protocols
Protocol 1: Preparation of ErSO for Oral Gavage
This protocol describes the preparation of an ErSO solution suitable for oral administration to

mice. The specific vehicle for ErSO is not consistently detailed in the public literature; therefore,

a common and generally safe vehicle for oral gavage is proposed. Researchers should perform

small-scale pilot studies to ensure the compatibility and stability of ErSO in the chosen vehicle.

Materials:

ErSO compound
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Vehicle (e.g., corn oil, 0.5% carboxymethyl cellulose, or a solution of sweetened condensed

milk)[5][6]

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Analytical balance

Procedure:

Calculate the required amount of ErSO: Based on the desired dose (e.g., 40 mg/kg) and the

body weight of the mice, calculate the total mass of ErSO needed.

Weigh the ErSO: Accurately weigh the calculated amount of ErSO using an analytical

balance.

Prepare the vehicle: Prepare the chosen vehicle under sterile conditions.

Dissolve/Suspend ErSO:

Add the weighed ErSO to a sterile microcentrifuge tube.

Add the appropriate volume of the vehicle to achieve the final desired concentration.

Vortex the mixture vigorously for 1-2 minutes to aid in dissolution or create a uniform

suspension.

If ErSO does not readily dissolve, sonicate the mixture for 5-10 minutes.

Ensure Homogeneity: Visually inspect the solution/suspension to ensure it is homogeneous

before each administration. If it is a suspension, vortex immediately before drawing each

dose.

Storage: Store the prepared formulation according to the manufacturer's recommendations

for ErSO stability. If no information is available, prepare the formulation fresh daily.
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Protocol 2: Oral Gavage Procedure in Mice
This protocol outlines the standard procedure for administering ErSO via oral gavage to mice.

It is crucial that this procedure is performed by trained personnel to minimize stress and

potential injury to the animals.[7][8][9]

Materials:

Prepared ErSO formulation

Appropriately sized gavage needle (e.g., 20-22 gauge, 1-1.5 inches long with a ball tip for

adult mice)[7][9]

1 ml syringe

Animal scale

Personal Protective Equipment (PPE): gloves, lab coat, eye protection

Procedure:

Weigh the mouse: Accurately weigh the mouse to determine the correct volume of ErSO
formulation to administer. The maximum recommended volume for oral gavage in mice is 10

ml/kg.[7][9]

Prepare the dose: Draw the calculated volume of the ErSO formulation into the syringe fitted

with the gavage needle.

Restrain the mouse:

Firmly grasp the mouse by the scruff of the neck to immobilize its head.

Position the mouse vertically, allowing its body to be supported. This helps to straighten

the esophagus.[8]

Insert the gavage needle:
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Gently insert the gavage needle into the diastema (the gap between the incisors and

molars) and advance it along the roof of the mouth.[7]

The needle should pass smoothly down the esophagus. Do not force the needle. If

resistance is met, withdraw and re-insert.[9]

Administer the dose: Once the needle is correctly positioned in the esophagus (pre-

measured to the approximate length of the stomach), slowly depress the syringe plunger to

deliver the ErSO formulation.

Withdraw the needle: After administration, gently and slowly withdraw the gavage needle.

Monitor the mouse: Return the mouse to its cage and monitor it for any signs of distress,

such as difficulty breathing, for a few minutes after the procedure.[7]

Signaling Pathway and Experimental Workflow
Diagrams
ErSO Signaling Pathway
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Caption: ErSO's mechanism of action in ERα-positive cancer cells.

Experimental Workflow for In Vivo Efficacy Study
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Experimental Setup

Treatment Phase
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Caption: Workflow for an in vivo efficacy study of ErSO in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b10828053?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8456366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8456366/
https://ecancer.org/en/news/20647-new-approach-eradicates-breast-cancer-in-mice
https://www.probechem.com/products_ErSO.html
https://www.youtube.com/watch?v=XMDLx1bO4d0
https://pmc.ncbi.nlm.nih.gov/articles/PMC3486617/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3486617/
https://www.rodentmda.ch/resources/researchers
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2009a%20-%20Oral%20Dosing%20%28Gavage%29%20in%20Adult%20Mice%20April%202021%20Final.pdf
https://ouv.vt.edu/content/dam/ouv_vt_edu/sops/small-animal-biomedical/sop-mouse-oral-gavage.pdf
https://iacuc.wsu.edu/documents/2016/06/wsu_sop_10.pdf/
https://www.benchchem.com/product/b10828053#protocol-for-oral-gavage-of-erso-in-mice
https://www.benchchem.com/product/b10828053#protocol-for-oral-gavage-of-erso-in-mice
https://www.benchchem.com/product/b10828053#protocol-for-oral-gavage-of-erso-in-mice
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10828053?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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